Cas no 87910-72-3 (3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide)

3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide structure
87910-72-3 structure
Product name:3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
CAS No:87910-72-3
MF:C12H14BrNO2S
MW:316.214061260223
CID:1914658
PubChem ID:159183

3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
    • Benzothiazolium, 3-(2-oxo-2-propoxyethyl)-, bromide
    • SR-01000206772
    • AKOS024342265
    • 87910-72-3
    • propyl 2-(1,3-benzothiazol-3-ium-3-yl)acetate;bromide
    • DTXSID401007855
    • SR-01000206772-1
    • Inchi: InChI=1S/C12H14NO2S.BrH/c1-2-7-15-12(14)8-13-9-16-11-6-4-3-5-10(11)13;/h3-6,9H,2,7-8H2,1H3;1H/q+1;/p-1
    • InChI Key: QOUQYYWTEDUJDM-UHFFFAOYSA-M
    • SMILES: CCCOC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-]

Computed Properties

  • Exact Mass: 314.99286Da
  • Monoisotopic Mass: 314.99286Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD